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all-trans-Retinyl Stearate all-trans-Retinyl Stearate All-trans-retinyl stearate is a fatty acid ester formed between stearic acid and all-trans-retinol. It derives from an all-trans-retinol and an octadecanoic acid.
Brand Name: Vulcanchem
CAS No.: 631-87-8
VCID: VC0132854
InChI: InChI=1S/C38H64O2/c1-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-27-37(39)40-32-30-34(3)25-22-24-33(2)28-29-36-35(4)26-23-31-38(36,5)6/h22,24-25,28-30H,7-21,23,26-27,31-32H2,1-6H3/b25-22+,29-28+,33-24+,34-30+
SMILES: CCCCCCCCCCCCCCCCCC(=O)OCC=C(C)C=CC=C(C)C=CC1=C(CCCC1(C)C)C
Molecular Formula: C38H64O2
Molecular Weight: 552.9 g/mol

all-trans-Retinyl Stearate

CAS No.: 631-87-8

Reference Standards

VCID: VC0132854

Molecular Formula: C38H64O2

Molecular Weight: 552.9 g/mol

all-trans-Retinyl Stearate - 631-87-8

CAS No. 631-87-8
Product Name all-trans-Retinyl Stearate
Molecular Formula C38H64O2
Molecular Weight 552.9 g/mol
IUPAC Name [(2E,4E,6E,8E)-3,7-dimethyl-9-(2,6,6-trimethylcyclohexen-1-yl)nona-2,4,6,8-tetraenyl] octadecanoate
Standard InChI InChI=1S/C38H64O2/c1-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-27-37(39)40-32-30-34(3)25-22-24-33(2)28-29-36-35(4)26-23-31-38(36,5)6/h22,24-25,28-30H,7-21,23,26-27,31-32H2,1-6H3/b25-22+,29-28+,33-24+,34-30+
Standard InChIKey YNGACJMSLZMZOX-FPFNAQAWSA-N
Isomeric SMILES CCCCCCCCCCCCCCCCCC(=O)OC/C=C(\C)/C=C/C=C(\C)/C=C/C1=C(CCCC1(C)C)C
SMILES CCCCCCCCCCCCCCCCCC(=O)OCC=C(C)C=CC=C(C)C=CC1=C(CCCC1(C)C)C
Canonical SMILES CCCCCCCCCCCCCCCCCC(=O)OCC=C(C)C=CC=C(C)C=CC1=C(CCCC1(C)C)C
Description All-trans-retinyl stearate is a fatty acid ester formed between stearic acid and all-trans-retinol. It derives from an all-trans-retinol and an octadecanoic acid.
Synonyms Retinol 15-Octadecanoate; Retinol Octadecanoate; Retinol Stearate; Retinyl Stearate;
PubChem Compound 6438398
Last Modified Nov 11 2021
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